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Compound of Interest

Compound Name: Pentetic acid

Cat. No.: B1679297

For Researchers, Scientists, and Drug Development Professionals

Pentetic acid, also known as Diethylenetriaminepentaacetic acid (DTPA), is a polyamino
carboxylic acid with the chemical formula C14H23N3010.[1] It is a white, crystalline solid that is
sparingly soluble in water.[2][3] DTPA is a powerful chelating agent, capable of forming stable
complexes with a wide range of metal ions.[4] This property makes it a valuable compound in
various industrial and medical applications, including as a contrast agent in magnetic
resonance imaging (MRI), for the removal of heavy metals from the body, and in the pulp and
paper industry.[2][5]

Core Physicochemical Properties

The fundamental physicochemical properties of Pentetic acid are summarized in the tables
below. These parameters are crucial for understanding its behavior in various chemical and
biological systems.

Table 1: General and Physical Properties of Pentetic Acid
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Property Value Reference

Molecular Formula C14H23N3010 [1]

Molar Mass 393.35 g/mol

Appearance White to off-white crystalline 1]
powder

Melting Point 219-220 °C (decomposes) [2][6]

Boiling Point Decomposes [6]

Density 1.56 g/cm3 [61[7]

Flash Point 200 °C [6]

Vapor Pressure 4.77 x 10-2> mmHg at 25°C [8]

Table 2: Solubility and Partition Coefficient of Pentetic Acid

Property Value Conditions Reference
Water Solubility 4 g/L 20 °C [2]

5 g/L 20 °C [6][8]

< 0.5 g/100 mL [1]

Slightly soluble in
agueous base, DMSO  [7]

(heated, sonicated)

Solubility in other
solvents

Insoluble in alcohol

4][6
and ether [4116]
Octanol-Water
Partition Coefficient -8.5 [6]
(LogP)
-1.361 (estimated) [5]

Table 3: Acidity and Stability of Pentetic Acid
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Property Value Conditions Reference

pK1: 1.5, pK2: 2.55,
pKa Values pK3: 4.33, pK4: 8.60, 25°C [5119][10]
pK5: 10.58

pK1: 1.80, pK2: 2.54, i
20 °C, lonic Strength
pK3: 4.28, pK4: 8.60, [1]

01M
pK5: 10.50

1.8,2.6,4.4,88,104

pH of 1% solution 21-25 [2]

Stable across pH 1-
o 12. Incompatible with
Stability L [1]
strong oxidizing

agents.

Experimental Protocols

Detailed methodologies are essential for the accurate determination of the physicochemical
properties of Pentetic acid. Below are summaries of protocols that can be employed.

Determination of Pentetic Acid by lon-Pairing High-
Performance Liquid Chromatography (HPLC)

This method is suitable for the quantification of DTPA in pharmaceutical formulations.[7]

Workflow for DTPA Quantification by HPLC
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4’{ C18 column (50 mm x 4.6 mm, 3 um)
> Dissolve 39.3 mg DTPAin 1 L Milli-Q water Inject into HPLC Mobile Phase: 24 mM tetrabutylammonium
SancarcsoluticnlREpatation with 10 mL of 20 mM FeCI3 solution AUSATEIES phosphate buffer (pH 6.5) and acetonitrile (80:20 v/v)

Flow Rate: 1.0 mL/min

Injection Volume: 50 pL . .
| Detection length: 260 nm enerate | Data Analysis
Column Temperature: 30 °C

Runtime: 10 minutes

Click to download full resolution via product page
Caption: Workflow for the quantification of DTPA using ion-pairing HPLC.

o Standard Solution Preparation: A standard solution of the DTPA-Fe3* complex is prepared by
dissolving 39.3 mg of DTPAin 1 L of Milli-Q water containing 10 mL of a 20 mM FeCls
solution to achieve a concentration of 0.1 mM.[7]

e Chromatographic Conditions:

o

Column: A C18 column (50 mm x 4.6 mm, 3 um) is used for separation.[7]

o Mobile Phase: An isocratic mobile phase consisting of a premixed solution of 24 mM
tetrabutylammonium phosphate buffer (pH 6.5) and acetonitrile in an 80:20 (v/v) ratio is
employed.[7]

o Flow Rate: The flow rate is maintained at 1.0 mL/min.[7]

o Injection Volume: 50 pL of the standard or sample solution is injected.[7]
o Detection: The eluent is monitored at a wavelength of 260 nm.[7]

o Temperature: The column temperature is maintained at 30 °C.[7]

o Runtime: The total run time for the analysis is 10 minutes.[7]
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Determination of Octanol-Water Partition Coefficient
(LogP)
The octanol-water partition coefficient is a measure of a compound's lipophilicity. While a

specific experimental protocol for Pentetic acid was not detailed in the search results, a
general and widely accepted method is the shake-flask method followed by quantification.

General Workflow for LogP Determination
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Preparation

Saturate n-octanol with water and water with n-octanol Prepare a known concentration of Pentetic acid in the aqueous phase

' '

Mix the agueous solution of Pentetic acid with an equal volume of saturated n-octanol in a separatory funnel

.

Shake vigorously for a set period to allow for partitioning

'

Allow the phases to separate completely

' '

Carefully separate the aqueous and n-octanol phases

'

Determine the concentration of Pentetic acid in each phase using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy)

' '

Calculate the partition ient P = [Pentetic aci [ [Pentetic aci |

Partitioning

Analysis

Calculation

Calculate LogP = log10(P)

Click to download full resolution via product page
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Caption: General workflow for the determination of the octanol-water partition coefficient
(LogP).

Biological Interactions and Signaling

While Pentetic acid itself is not known to directly participate in specific signaling pathways in
the same manner as endogenous signaling molecules, its primary biological relevance stems
from its powerful metal-chelating properties. This chelation can indirectly influence various
biological processes by modulating the concentration of essential or toxic metal ions.

Mechanism of Action in Heavy Metal Decorporation

Pentetic acid is an FDA-approved treatment for internal contamination with transuranic
elements like plutonium, americium, and curium.[2] Its mechanism of action is based on the
formation of stable, water-soluble complexes with these metal ions, which can then be excreted
from the body.

Logical Relationship in Metal Decorporation

Administration of
Pentetic Acid (DTPA)

Internal Contamination with
Heavy Metal lons (e.g., Pu, Am)
L . Formation of Stable, Water-Soluble . Reduced Heavy Metal
> Chelation in Bloodstream and Tissues DTPA-Metal Complex Renal Excretion
Click to download full resolution via product page

Caption: Logical flow of heavy metal decorporation by Pentetic acid.

This guide provides a comprehensive overview of the core physicochemical properties of
Pentetic acid, along with relevant experimental protocols and a conceptual framework for its
primary biological application. This information is intended to be a valuable resource for
researchers and professionals in the fields of chemistry, pharmacology, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. webgc.org [webqc.org]

. macsenlab.com [macsenlab.com]

. Pentetic acid - Wikipedia [en.wikipedia.org]

. DTPA & DTPA-5Na/5K — Green-Mountain Chem [green-mountainchem.com]
. Diethylenetriaminepentaacetic acid | 67-43-6 [chemicalbook.com]

. echemi.com [echemi.com]

. bocsci.com [bocsci.com]

. Diethylenetriaminepentaacetic acid | 67-43-6 [chemnet.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. chembk.com [chembk.com]
¢ 10. Diethylenetriaminepentaacetic acid CAS#: 67-43-6 [m.chemicalbook.com]
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of-pentetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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